Cas no 2229508-06-7 (2-(2-chloro-6-nitrophenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(2-chloro-6-nitrophenyl)-1,1-difluoropropan-2-amine
• CAS No: 2229508-06-7
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 5849570
• PubChem ID: 165853199
• Update Time: 2025-11-01

2-(2-chloro-6-nitrophenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-nitrophenyl)-1,1-difluoropropan-2-amine
• EN300-1939627
• 2229508-06-7

• Inchi： 1S/C9H9ClF2N2O2/c1-9(13,8(11)12)7-5(10)3-2-4-6(7)14(15)16/h2-4,8H,13H2,1H3
• InChI Key： HWRMHTKROMHZIR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C)(C(F)F)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.0320616g/mol
• Monoisotopic Mass: 250.0320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2-chloro-6-nitrophenyl)-1,1-difluoropropan-2-amine

Introduction to 2-(2-Chloro-6-nitrophenyl)-1,1-difluoropropan-2-amine (CAS No. 2229508-06-7)

2-(2-Chloro-6-nitrophenyl)-1,1-difluoropropan-2-amine (CAS No. 2229508-06-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound is characterized by its chloro, nitro, and difluoro substituents, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 2-(2-chloro-6-nitrophenyl)-1,1-difluoropropan-2-amine is C₁₀H₈ClF₂N₃O₂, and its molecular weight is approximately 273.63 g/mol. The compound's structure includes a substituted phenyl ring with a chloro and nitro group, attached to a difluorinated propanamine moiety. This combination of functional groups imparts specific physicochemical properties that make it an interesting candidate for various chemical and biological studies.

In the realm of medicinal chemistry, 2-(2-chloro-6-nitrophenyl)-1,1-difluoropropan-2-amine has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent research has focused on its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, studies have shown that this compound can exhibit selective inhibition of certain kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer and other proliferative disorders.

The presence of the difluoro substituents in the propanamine moiety is particularly noteworthy. Fluorine atoms are known to influence the electronic properties of molecules, often leading to enhanced lipophilicity and metabolic stability. These properties can be advantageous in drug design, as they can improve the pharmacokinetic profile of a compound, enhancing its bioavailability and reducing its susceptibility to metabolic degradation.

In addition to its potential as a therapeutic agent, 2-(2-chloro-6-nitrophenyl)-1,1-difluoropropan-2-amine has also been studied for its use as a building block in organic synthesis. The versatile reactivity of this compound allows it to participate in a wide range of chemical reactions, making it a valuable intermediate for the synthesis of more complex molecules. For example, it can be used in the preparation of heterocyclic compounds, which are important scaffolds in pharmaceuticals and agrochemicals.

The synthesis of 2-(2-chloro-6-nitrophenyl)-1,1-difluoropropan-2-amine typically involves multi-step processes that include functional group transformations and coupling reactions. One common synthetic route involves the reaction of 2-chloro-6-nitrobenzene with difluoroacetonitrile followed by reduction to form the amine. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, it is generally advisable to handle this compound with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn during handling, and appropriate ventilation should be ensured in laboratory settings.

The ongoing research on 2-(2-chloro-6-nitrophenyl)-1,1-difluoropropan-2-amine highlights its multifaceted applications in both fundamental scientific investigations and practical industrial processes. As new insights into its biological activities and synthetic methodologies continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.